N-(3-cyano-4-ethyl-5-methylthiophen-2-yl)cyclopentanecarboxamide

• Molecular Formula: C14H18N2OS
• Molecular Weight: 262.37 g/mol
• IUPAC Name: N-(3-cyano-4-ethyl-5-methylthiophen-2-yl)cyclopentanecarboxamide
• InChI: InChI=1S/C14H18N2OS/c1-3-11-9(2)18-14(12(11)8-15)16-13(17)10-6-4-5-7-10/h10H,3-7H2,1-2H3,(H,16,17)
• InChI Key: ZBDPXYUQLOIMCH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1C#N)NC(=O)C2CCCC2)C

Description

• N-(3-cyano-4-ethyl-5-methylthiophen-2-yl)cyclopentanecarboxamide is a synthetic organic compound with the following chemical structure:

  $$\text{C}_{14}\text{H}_{15}\text{NOS}$$C14​H15​NOS

  .
• It belongs to the class of thiophene derivatives, which are heterocyclic compounds containing a five-membered ring with sulfur (S) and carbon © atoms.
• Thiophenes exhibit diverse biological and pharmacological properties due to their aromaticity and reactivity.

Preparation Methods

• While specific synthetic routes for this compound may vary, a common method involves the reaction of 3-cyano-4-ethyl-5-methylthiophene-2-carboxylic acid with an amine (such as cyclopentylamine) to form the amide.
• Industrial production methods may involve large-scale synthesis using optimized conditions to achieve high yields.

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for potential bioactivity, such as antimicrobial or anticancer properties.

Medicine: May serve as a lead compound for drug development.

Industry: Employed in the preparation of specialty chemicals.

Mechanism of Action

• The exact mechanism remains context-dependent and would require specific studies.
• Potential molecular targets and pathways could involve interactions with enzymes, receptors, or cellular processes.

Comparison with Similar Compounds

• Similar compounds include other thiophenes, such as 3-cyano-4-ethyl-5-methylthiophene-2-carboxamide (a structural isomer) and related derivatives.

Remember that this overview provides a concise summary, and further research and literature exploration will yield more detailed insights